Choline bicarbonate
Overview
Description
Choline bicarbonate is an alkaline intermediate useful for preparing salts . It is a water-soluble essential nutrient used by the body to make phosphatidylcholine phosphatides and neurotransmitters such as acetylcholine .
Synthesis Analysis
This compound can be synthesized based on the reaction between this compound and acrylic acid . Another method involves the synthesis of choline geranate (CAGE) via salt metathesis using this compound and geranic acid .Molecular Structure Analysis
This compound has a molecular formula of C6H15NO4 and a molecular weight of 165.19 g/mol . Its InChI is 1S/C5H14NO.CH2O3/c1-6(2,3)4-5-7;2-1(3)4/h7H,4-5H2,1-3H3;(H2,2,3,4)/q+1;/p-1 .Chemical Reactions Analysis
This compound can be used to engineer electroconductive hydrogels (ECHs) through the functionalization of non-conductive polymers with a conductive choline-based bio-ionic liquid (Bio-IL) .Mechanism of Action
Target of Action
Choline bicarbonate primarily targets the central nervous system (CNS) and the liver . It is a precursor to acetylcholine (ACh) , a neurotransmitter that plays a crucial role in nerve conduction throughout the CNS . In the liver, choline aids in fat and cholesterol metabolism and prevents excessive fat build-up .
Mode of Action
Choline is a major part of the polar head group of phosphatidylcholine , a key component of cell membranes . Its role in maintaining cell membrane integrity is vital to all basic biological processes, including information flow, intracellular communication, and bioenergetics . As a precursor to acetylcholine, choline is essential for good nerve conduction throughout the CNS .
Biochemical Pathways
Choline is involved in several biochemical pathways. It is a precursor of acetylcholine , a neurotransmitter responsible for many nervous system functions . It also plays a role in lipid metabolism, particularly in the formation of lecithin , a key lipid . Choline is also involved in the synthesis of betaine , an oxidation product of choline .
Pharmacokinetics
It is known that this compound can enhance the physical properties of drugs, increase their bioavailability, and promote the delivery of recalcitrant drugs to the body . It has been used as a transdermal, subcutaneous, and oral delivery carrier .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the presence of geranic acid can facilitate the penetration of this compound into the cell membrane . .
Advantages and Limitations for Lab Experiments
Choline bicarbonate has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize in the laboratory, which makes it suitable for use in a variety of experiments. Additionally, it is relatively inexpensive to purchase, which makes it an attractive option for researchers. However, one limitation is that it is difficult to measure the exact concentration of this compound in a sample, which can make it difficult to accurately measure its effects.
Future Directions
In the future, choline bicarbonate will likely be studied further for its potential to reduce inflammation, improve cognitive function, and protect against oxidative stress. Additionally, it will likely be studied for its potential to reduce the risk of certain diseases, such as cardiovascular disease and cancer. Additionally, researchers will likely investigate the potential of this compound to improve energy metabolism, cell signaling, and membrane transport. Finally, researchers will likely continue to explore the potential of this compound to regulate cholesterol and triglyceride levels.
Scientific Research Applications
Choline bicarbonate has been studied extensively for its role in a variety of metabolic and physiological processes. It has been shown to be involved in energy metabolism, cell signaling, and membrane transport. It has also been studied for its role in the regulation of cholesterol and triglyceride levels, as well as its potential to protect against oxidative stress. Additionally, this compound has been studied for its potential to reduce inflammation and improve cognitive function.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
In biochemical reactions, Choline bicarbonate acts as an acyl group acceptor . It is a substrate for the enzyme choline acetyltransferase . The nature of these interactions involves the transfer of acyl groups, which are important for various metabolic processes .
Cellular Effects
This compound: influences cell function by contributing to the production of acetylcholine, a neurotransmitter that plays a crucial role in nerve signal transmission . It also participates in the synthesis of phosphatidylcholine, a major component of cell membranes .
Molecular Mechanism
At the molecular level, This compound exerts its effects through its interactions with enzymes and other biomolecules. For instance, it serves as a substrate for choline acetyltransferase, facilitating the production of acetylcholine .
Temporal Effects in Laboratory Settings
The effects of This compound can change over time in laboratory settings. For example, the bicarbonate in the compound converts to carbonate with the release of CO2 on aging .
Metabolic Pathways
This compound: is involved in the cholinergic pathway, where it serves as a substrate for the enzyme choline acetyltransferase, leading to the production of acetylcholine .
Properties
IUPAC Name |
hydrogen carbonate;2-hydroxyethyl(trimethyl)azanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14NO.CH2O3/c1-6(2,3)4-5-7;2-1(3)4/h7H,4-5H2,1-3H3;(H2,2,3,4)/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQKGOGJIOHUEGK-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CCO.C(=O)(O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9051246 | |
Record name | Choline bicarbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9051246 | |
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Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [ECHA REACH Registrations] | |
Record name | Choline bicarbonate | |
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CAS No. |
78-73-9 | |
Record name | Choline bicarbonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78-73-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Choline bicarbonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000078739 | |
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Record name | CHOLINE BICARBONATE | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163321 | |
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Record name | Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, carbonate (1:1) | |
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Record name | Choline bicarbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9051246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Choline hydrogen carbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.034 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CHOLINE BICARBONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V23DAH2UHH | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What role does choline bicarbonate play in chloride absorption in the human colon?
A: Research indicates that this compound plays a significant role in chloride absorption within the human colon. Studies utilizing a choline chloride-choline bicarbonate solution during colonic perfusion revealed that approximately one-fourth of total chloride absorption is facilitated by chloride/bicarbonate exchange. [] This exchange mechanism involves the absorption of chloride alongside the secretion of bicarbonate.
Q2: How does this compound contribute to the study of active transport mechanisms in biological systems?
A: this compound is a valuable tool for investigating active transport processes in biological systems. By replacing sodium chloride with choline chloride and sodium bicarbonate with this compound in experimental setups, researchers can effectively eliminate or significantly reduce chloride and bicarbonate absorption that relies on active sodium transport. [, ] This allows for the isolation and study of other transport mechanisms, such as the chloride/bicarbonate exchange.
Q3: Can this compound be used to modify graphene oxide?
A: Yes, studies show that this compound can be used to partially reduce graphene oxide (GO) at elevated temperatures. Interestingly, the nucleophilicity of the counter anion in choline-based bio-ionic liquids (Bio-ILs) plays a crucial role in determining the stability of the resulting partially reduced GO (prGO). [] While Bio-ILs containing strong nucleophiles like choline hydroxide (chol-OH) lead to higher reduction extents but short-term prGO stability, those with weaker nucleophiles such as choline formate (chol-HCOO) and choline caproate (chol-C5H11COO) result in prGO with long-term dispersion stability in water (over a year).
Q4: Has this compound been explored in drug delivery systems?
A: Indeed, this compound has shown promise in enhancing the oral absorption of poorly water-soluble drugs. Researchers have successfully developed enteric mesoporous silica nanoparticles (MSNs) loaded with choline sorbate ionic liquids (SCILs) synthesized from this compound and sorbic acid to improve the oral bioavailability of cyclosporine A (CyA). [] These enteric nanoparticles demonstrated controlled release of both SCILs and CyA in simulated gastrointestinal fluids, significantly improving CyA absorption compared to conventional formulations.
Q5: Are there any known applications of this compound in understanding physiological processes?
A: Research suggests that this compound can be instrumental in studying alkali and acid transport in biological systems. Experiments on turtle bladders using this compound Ringer solutions have provided insights into the presence of active, electrogenic mechanisms for bicarbonate secretion. [] This highlights the use of this compound in elucidating complex physiological processes related to ion transport and acid-base balance.
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